N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide
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Description
N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzofuran ring fused with a benzoxazole ring, making it a unique structure in organic chemistry.
Properties
IUPAC Name |
N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c1-10-18-14-9-11(5-6-16(14)22-10)17(20)19-13-3-2-4-15-12(13)7-8-21-15/h5-6,9,12-13,15H,2-4,7-8H2,1H3,(H,19,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZJVZGFUNCDIHR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(O1)C=CC(=C2)C(=O)NC3CCCC4C3CCO4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide involves multiple steps, typically starting with the preparation of the benzofuran and benzoxazole intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Industrial production methods may involve optimizing these steps for higher yields and purity, often using catalysts and controlled environments to ensure consistency.
Chemical Reactions Analysis
N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.
Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.
Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide has several scientific research applications:
Chemistry: It can be used as a building block for synthesizing more complex molecules.
Biology: It may serve as a probe for studying biological processes due to its unique structure.
Industry: It can be used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide involves its interaction with molecular targets such as enzymes or receptors. The compound’s unique structure allows it to bind to specific sites, modulating the activity of these targets and influencing various biochemical pathways.
Comparison with Similar Compounds
Compared to other similar compounds, N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide stands out due to its fused benzofuran and benzoxazole rings. Similar compounds include:
- N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-pyridin-2-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine.
- 1-(2,3,3a,4,5,6,7,7a-Octahydro-1-benzofuran-4-yl)-3-(1-naphthalen-1-ylethyl)urea.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
